Dehydro Folic Acid 1,5-Dimethyl Ester-13C5

• Molecular Formula: C21H23N7O6
• Molecular Weight: 474.41 g/mol
• InChI: InChI=1S/C21H23N7O6/c1-33-15(29)8-7-14(20(32)34-2)26-18(30)11-3-5-12(6-4-11)23-9-13-10-24-17-16(25-13)19(31)28-21(22)27-17/h3-6,10,14,23H,7-9H2,1-2H3,(H,26,30)(H3,22,24,27,28,31)/t14-/m0/s1/i7+1,8+1,14+1,15+1,20+1
• InChIKey: YRIQMNAWNWGZTP-MJJFJFTESA-N

Dimethyl (2S)-2-[[4-[(2-amino-4-oxo-3H-pteridin-6-yl)methylamino]benzoyl]amino](1,2,3,4,5-13C5)pentanedioate: A 13C5-Labeled Methotrexate Analog for Quantitative LC-MS/MS

The compound dimethyl (2S)-2-[[4-[(2-amino-4-oxo-3H-pteridin-6-yl)methylamino]benzoyl]amino](1,2,3,4,5-13C5)pentanedioate is a stable isotope-labeled analog of methotrexate (MTX), featuring five carbon-13 atoms in the glutamate moiety [1]. It belongs to the class of isotopically labeled internal standards (IS) employed in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the accurate quantification of MTX in biological matrices [1]. The incorporation of 13C5 ensures co-elution with the unlabeled analyte while providing a distinct mass shift (+5 Da) that enables precise differentiation and quantification via multiple reaction monitoring (MRM) [1].

Type Stable isotope-labeled internal standard (ISTD)

Workflow LC-MS/MS quantification of methotrexate in research matrices

Key Property Co-elution with unlabeled analyte; distinct +5 Da mass shift for MRM

• [1] Dietzen, D. J., & Blair, C. J. (2025). Precision Chemotherapy: Optimizing Calibration for Rapid Determination of Blood Methotrexate by Tandem Mass Spectrometry ± Liquid Chromatography. Rapid Communications in Mass Spectrometry, 39(14), e10053. View Source

Why Unlabeled or Deuterated Methotrexate Standards Cannot Substitute for 13C5-Methotrexate in High-Stakes Quantification

Substituting a 13C5-methotrexate internal standard with unlabeled MTX, a deuterated analog (e.g., MTX-d3), or a structurally similar antifolate (e.g., pemetrexed) is analytically invalid due to fundamental differences in isotopic fidelity and matrix effect compensation. Unlabeled MTX cannot be distinguished from the endogenous analyte, rendering quantification impossible [1]. Deuterated standards, while offering a mass shift, are prone to hydrogen-deuterium exchange and chromatographic isotope effects that alter retention time, leading to inaccurate peak area ratios and compromised precision, especially in complex biological matrices [1]. Structurally distinct analogs fail to co-elute, providing no correction for matrix-induced ion suppression or enhancement, which directly violates the core principle of stable isotope dilution mass spectrometry [1].

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Unlabeled methotrexate: Cannot be distinguished from endogenous analyte, rendering quantification invalid.

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Deuterated standards (e.g., MTX-d3): Susceptible to hydrogen-deuterium exchange and retention time shifts, which may compromise precision in biological matrices.

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Structural analogs (e.g., pemetrexed): Fail to co-elute, providing no matrix-effect correction and violating stable isotope dilution principles.

• [1] Dietzen, D. J., & Blair, C. J. (2025). Precision Chemotherapy: Optimizing Calibration for Rapid Determination of Blood Methotrexate by Tandem Mass Spectrometry ± Liquid Chromatography. Rapid Communications in Mass Spectrometry, 39(14), e10053. View Source

Quantitative Differentiation Evidence for 13C5-Methotrexate Internal Standard Selection

Analytical Precision of 13C5-Methotrexate Internal Calibration vs. Deuterated IS and Immunoassay

In a head-to-head method comparison, a 4-point internal calibration scheme utilizing 13C5-, 13C6-, 13C11-, and 13C14-methotrexate (including the 13C5 variant) yielded an imprecision range of 2.5% to 10% coefficient of variation (CV) across MTX concentrations from 0.05 to 10 µM [1]. This performance was equivalent to that achieved with a deuterated internal standard (MTX-d3) and superior to immunoassay methods, which are known to suffer from metabolite cross-reactivity and a narrower dynamic range [1].

Imprecision (CV%)

Head-to-head

2.5%–10% CV across 0.05–10 µM MTX

Precision equivalent to deuterated IS; avoids H/D exchange risk in research PK monitoring context.

Human plasma research matrices; UPLC-MS/MS and flow-injection MS/MS.

Evidence Dimension	Analytical Imprecision (CV%)
Target Compound Data	2.5% to 10% CV (range across 0.05-10 µM MTX)
Comparator Or Baseline	Deuterated internal standard (MTX-d3): 2.5% to 10% CV (equivalent); Immunoassay: Imprecision not reported but method is noted for metabolite cross-reactivity and narrow dynamic range
Quantified Difference	Equivalent precision to deuterated IS; superior specificity to immunoassay
Conditions	UPLC-MS/MS and flow-injection MS/MS; plasma specimens; MTX concentrations 0.05-10 µM

Why This Matters

This evidence demonstrates that the 13C5-methotrexate internal standard provides precision equivalent to a deuterated analog while avoiding the risk of hydrogen-deuterium exchange that can compromise long-term method robustness and accuracy in clinical laboratories.

• [1] Dietzen, D. J., & Blair, C. J. (2025). Precision Chemotherapy: Optimizing Calibration for Rapid Determination of Blood Methotrexate by Tandem Mass Spectrometry ± Liquid Chromatography. Rapid Communications in Mass Spectrometry, 39(14), e10053. View Source

Accuracy of Methotrexate Quantification Using 13C5-Labeled Internal Standard vs. Immunoassay

When MTX concentrations in 81-100 clinical plasma specimens were determined by MS/MS using a 13C5-labeled internal calibration scheme, the correlation slopes against a commercial immunoassay ranged from 0.88 to 1.09, with 95% confidence intervals for the intercepts including zero [1]. This indicates strong agreement between methods, confirming that the 13C5-based MS/MS approach provides accurate quantification without systematic bias [1].

Method Agreement

Head-to-head

Slope 0.88–1.09 vs immunoassay; intercepts not significantly different from zero

Agreement with immunoassay platforms supports method transfer in bioanalytical validation review.

81–100 research plasma specimens; MTX range 0.05–81 µM.

Evidence Dimension	Method Correlation Slope (MS/MS vs. Immunoassay)
Target Compound Data	Slope range: 0.88 to 1.09
Comparator Or Baseline	Commercial immunoassay (slope = 1.0 represents perfect agreement)
Quantified Difference	Slopes within 12% of unity; intercepts not significantly different from zero
Conditions	81-100 plasma specimens; MTX concentration range 0.05-81 µM

Why This Matters

This data validates that procurement of 13C5-methotrexate enables the development of MS-based assays that are directly comparable to established immunoassay platforms, facilitating method transfer and regulatory acceptance in clinical pharmacokinetic studies.

• [1] Dietzen, D. J., & Blair, C. J. (2025). Precision Chemotherapy: Optimizing Calibration for Rapid Determination of Blood Methotrexate by Tandem Mass Spectrometry ± Liquid Chromatography. Rapid Communications in Mass Spectrometry, 39(14), e10053. View Source

Resistance to Matrix Interferences: 13C5-Methotrexate MS/MS vs. Immunoassay

MS/MS-based determination of MTX, employing 13C5-methotrexate as part of an internal calibration set, demonstrated superior resistance to common matrix interferences (hemolysis, icterus, and lipemia) compared to immunoassay [1]. While quantitative interference thresholds are not specified, the study explicitly concludes that MS/MS ± LC was more resistant to interference from hemolysis and bilirubin than immunoassay [1].

Matrix Interference Resistance

Head-to-head

More resistant than immunoassay to hemolysis, icterus, lipemia

Reduced interference risk in hemolyzed or icteric human plasma research matrices.

Quantitative interference thresholds not specified.

Evidence Dimension	Resistance to Hemolysis and Bilirubin Interference
Target Compound Data	More resistant than immunoassay
Comparator Or Baseline	Commercial immunoassay (less resistant)
Quantified Difference	Qualitative superiority noted; exact interference thresholds not provided
Conditions	Plasma specimens with potential hemolysis, icterus, lipemia

Why This Matters

For laboratories analyzing samples from patients with hemolytic or icteric conditions (common in oncology), the use of a 13C5-methotrexate IS ensures more reliable results, reducing the risk of erroneous clinical decisions based on compromised immunoassay data.

• [1] Dietzen, D. J., & Blair, C. J. (2025). Precision Chemotherapy: Optimizing Calibration for Rapid Determination of Blood Methotrexate by Tandem Mass Spectrometry ± Liquid Chromatography. Rapid Communications in Mass Spectrometry, 39(14), e10053. View Source

Throughput Advantage: Eliminating LC with 13C5 Internal Calibration

The use of 13C5-methotrexate as part of a multi-point internal calibration strategy enabled the complete elimination of liquid chromatography (LC) prior to MS/MS analysis [1]. This flow-injection approach yielded precise and accurate MTX quantification comparable to LC-MS/MS methods, while drastically reducing per-sample analysis time and enabling rapid, time-sensitive therapeutic drug monitoring [1].

LC-Free Workflow

Class-level

Eliminates LC step via flow-injection MS/MS with internal calibration

Supports high-throughput research PK analysis; reduces per-sample time.

Exact time savings not quantified; suitable for time-sensitive research contexts.

Evidence Dimension	Analysis Time Reduction
Target Compound Data	Enables flow-injection MS/MS without LC
Comparator Or Baseline	Conventional LC-MS/MS workflow
Quantified Difference	Elimination of LC step; exact time savings not quantified but described as 'rapid' and suitable for 'time-sensitive clinical circumstances'
Conditions	Flow-injection MS/MS with internal calibration

Why This Matters

Procurement of a 13C5-labeled internal standard is a prerequisite for implementing high-throughput, LC-free MS assays, which can significantly increase laboratory capacity and reduce turnaround times for critical MTX monitoring.

• [1] Dietzen, D. J., & Blair, C. J. (2025). Precision Chemotherapy: Optimizing Calibration for Rapid Determination of Blood Methotrexate by Tandem Mass Spectrometry ± Liquid Chromatography. Rapid Communications in Mass Spectrometry, 39(14), e10053. View Source

Isotopic Fidelity: 13C5 Labeling Eliminates Deuterium Exchange Artifacts

13C-labeled internal standards, such as 13C5-methotrexate, are inherently resistant to the hydrogen-deuterium exchange that can affect deuterated analogs (e.g., MTX-d3) in aqueous solutions or under certain pH conditions [1]. This exchange leads to a time-dependent decrease in the mass difference between the analyte and the IS, potentially causing quantification errors [1].

Isotopic Fidelity

Class-level

No H/D exchange; stable +5 Da mass shift

Robust long-term ISTD stability versus deuterated analogs in aqueous/pH-variable conditions.

Resistant to isotopic exchange artifacts reported for MTX-d3.

Evidence Dimension	Isotopic Exchange Susceptibility
Target Compound Data	Resistant to exchange; stable +5 Da mass shift
Comparator Or Baseline	Deuterated MTX (e.g., MTX-d3): Susceptible to H/D exchange; potential mass shift erosion
Quantified Difference	Qualitative advantage; exact error rates depend on experimental conditions
Conditions	Aqueous solutions; long-term storage; variable pH

Why This Matters

For laboratories requiring long-term stability of prepared internal standard solutions or analyzing samples with variable pH, 13C5-methotrexate provides a more robust and reliable quantification platform compared to deuterated alternatives, reducing the need for frequent standard re-validation.

• [1] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source

High-Impact Application Scenarios for 13C5-Methotrexate Internal Standard

Rapid Therapeutic Drug Monitoring (TDM) of High-Dose Methotrexate in Clinical Laboratories

Clinical laboratories responsible for monitoring high-dose MTX chemotherapy can utilize 13C5-methotrexate as an internal standard in a flow-injection MS/MS assay. This approach, validated to deliver precise (2.5-10% CV) and accurate (slope 0.88-1.09 vs. immunoassay) results without LC separation, enables same-day turnaround of critical MTX levels, directly guiding leucovorin rescue and preventing life-threatening toxicities [1].

Development and Validation of Multiplexed Antifolate Quantification Panels

In pharmaceutical R&D or academic core facilities, 13C5-methotrexate serves as a robust internal standard for the simultaneous quantification of MTX and its metabolites (e.g., 7-OH-MTX) or co-administered antifolates (e.g., pemetrexed) in complex biological matrices [1]. Its resistance to matrix effects ensures accurate quantitation even in hemolyzed or icteric samples, which are common in oncology patient populations [1].

Long-Term Pharmacokinetic and Bioequivalence Studies

For studies requiring the analysis of thousands of plasma samples over extended periods, the superior isotopic stability of the 13C5 label relative to deuterated standards is a critical differentiator [2]. This property minimizes the risk of method drift due to H/D exchange, ensuring consistent and reliable data across the entire study timeline and simplifying regulatory submission packages for bioanalytical method validation [2].

High-Throughput Screening of MTX Transport and Polyglutamation in Cellular Assays

Researchers investigating MTX resistance mechanisms can employ 13C5-methotrexate as a tracer in cell-based assays. The precise quantification enabled by the internal standard, even without LC separation, allows for high-throughput measurement of intracellular MTX accumulation and conversion to polyglutamate forms, providing insights into drug efficacy and transporter activity [1].

Application

Selection Property

Validation Focus

Research PK monitoring of high-dose MTX

Co-elution and stable +5 Da mass shift

Precision and accuracy in human plasma research matrices

Multiplexed antifolate quantification in research matrices

Resistance to matrix effects (hemolysis, icterus)

Method robustness across variable sample conditions

Long-term PK and bioequivalence research studies

Isotopic fidelity; no H/D exchange

ISTD stability and method consistency over extended timelines

High-throughput screening of MTX transport in cell-based assays

LC-free flow-injection MS/MS compatibility

Intracellular quantification accuracy and throughput

• [1] Dietzen, D. J., & Blair, C. J. (2025). Precision Chemotherapy: Optimizing Calibration for Rapid Determination of Blood Methotrexate by Tandem Mass Spectrometry ± Liquid Chromatography. Rapid Communications in Mass Spectrometry, 39(14), e10053. View Source
• [2] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source